Cas no 1040658-71-6 (1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide)

1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide is a synthetic organic compound featuring a thiazole core linked to a piperidine-4-carboxamide moiety via an acetyl bridge. The presence of a methanesulfonylphenylamino group enhances its potential as a bioactive molecule, likely targeting specific enzymatic or receptor pathways. This compound's structural complexity suggests utility in medicinal chemistry, particularly in the development of kinase inhibitors or other therapeutic agents due to its sulfonamide and carboxamide functionalities. Its well-defined molecular architecture allows for precise interactions in biological systems, making it a candidate for further pharmacological evaluation. The compound's stability and synthetic accessibility further support its use in research applications.
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide structure
1040658-71-6 structure
Product Name:1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
CAS No:1040658-71-6
MF:C18H22N4O4S2
MW:422.521681308746
CID:6472419
Update Time:2025-05-20

1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
    • 1-[2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetyl]piperidine-4-carboxamide
    • Inchi: 1S/C18H22N4O4S2/c1-28(25,26)15-4-2-13(3-5-15)20-18-21-14(11-27-18)10-16(23)22-8-6-12(7-9-22)17(19)24/h2-5,11-12H,6-10H2,1H3,(H2,19,24)(H,20,21)
    • InChI Key: DXBSMBQQFXZBPR-UHFFFAOYSA-N
    • SMILES: N1(C(CC2=CSC(NC3=CC=C(S(C)(=O)=O)C=C3)=N2)=O)CCC(C(N)=O)CC1

1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5382-1043-2μmol
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
2μmol
$57.0 2023-09-10
Life Chemicals
F5382-1043-5μmol
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
5μmol
$63.0 2023-09-10
Life Chemicals
F5382-1043-10μmol
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
10μmol
$69.0 2023-09-10
Life Chemicals
F5382-1043-20μmol
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
20μmol
$79.0 2023-09-10
Life Chemicals
F5382-1043-1mg
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
1mg
$54.0 2023-09-10
Life Chemicals
F5382-1043-2mg
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
2mg
$59.0 2023-09-10
Life Chemicals
F5382-1043-3mg
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
3mg
$63.0 2023-09-10
Life Chemicals
F5382-1043-4mg
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
4mg
$66.0 2023-09-10
Life Chemicals
F5382-1043-5mg
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
5mg
$69.0 2023-09-10
Life Chemicals
F5382-1043-10mg
1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide
1040658-71-6
10mg
$79.0 2023-09-10

Additional information on 1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide

Compound CAS No. 1040658-71-6: A Comprehensive Overview

The compound with CAS No. 1040658-71-6, named 1-(2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetyl)piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a piperidine ring, a thiazole ring, and a methanesulfonyl group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in various therapeutic areas, including anti-cancer, anti-inflammatory, and neuroprotective applications. The presence of the methanesulfonyl group in this compound further enhances its stability and bioavailability, making it a promising candidate for drug development. Researchers have also explored the role of piperidine derivatives in modulating enzyme activity and receptor binding, which could be leveraged to design more effective therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the methanesulfonylphenyl group via amide bond formation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, reducing costs and improving scalability.

In terms of pharmacological properties, this compound has shown remarkable selectivity towards specific molecular targets, which is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

One of the most exciting developments in recent research is the exploration of this compound's role in cancer therapy. Studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. Furthermore, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has opened new avenues for combination therapies with existing chemotherapeutic agents.

Despite its promising properties, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic profile for clinical use. Ongoing research is focused on identifying biomarkers that predict response to this compound and developing strategies to enhance its solubility and absorption in vivo.

In conclusion, CAS No. 1040658-71-6 represents a cutting-edge advancement in chemical synthesis with broad implications for drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited